Cas no 68817-71-0 (N-(4-Chlorophenyl)-1,2-phenylenediamine)

• Product Name: N-(4-Chlorophenyl)-1,2-phenylenediamine
• CAS No: 68817-71-0
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD00007686
• CID: 863066
• PubChem ID: 24859670
• Update Time: 2025-04-19

N-(4-Chlorophenyl)-1,2-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-Chlorophenyl)benzene-1,2-diamine
• 2-N-(4-chlorophenyl)benzene-1,2-diamine
• N-(4-Chlorophenyl)-1,2-phenylenediamine
• (2-aminophenyl)(4-chlorophenyl)amine(SALTDATA: FREE)
• 1,2-Benzenediamine,N-(4-chlorophenyl)
• 2-(4-chloroanilino)-aniline
• 2-Amino-4 inverted exclamation marka-chlorodiphenylamine
• 2-Amino-4'-chlorodiphenylamine
• EINECS 272-391-8
• N-(4-chlorophenyl)-1,2-diaminobenzene
• N-(4-chlorophenyl)-1,2-phenylendiamine
• N-(4-chlorophenyl)benzene-1,2-diamine
• N-(p-chlorophenyl)-o-phenylenediamine
• (2-aminophenyl)(4-chlorophenyl)amine
• 1,2-Benzenediamine, N-(4-chlorophenyl)-
• WEUBIWJPIRTWDF-UHFFFAOYSA-N
• N2-(4-chlorophenyl)benzene-1,2-diamine
• AK124640
• CHEMBL3637787
• 2-(4-Chloroanilino)aniline
• 3-CHLORO-4-TRIFLUOROMETHYL-BIPHENYL-2-CARBOXYLICACID
• UNII-P7C6565WVL
• MFCD00007686
• NS00036701
• 1,2-Benzenediamine, N1-(4-chlorophenyl)-
• FT-0641209
• DS-4691
• D70326
• P7C6565WVL
• A836256
• N-(4-Chlorophenyl)-1,2-phenylenediamine, 97%
• AKOS009281601
• SY251740
• SCHEMBL255243
• N-(4-chlorophenyl)-benzene-1,2-diamine
• SB79424
• N1-(4-CHLOROPHENYL)-1,2-BENZENEDIAMINE
• DTXSID30218919
• CS-0156627
• EN300-7409404
• N-(4-chlorophenyl) benzene-1,2-diamine
• 68817-71-0
• DTXCID30141410
• CHEMBL-3637787
• DB-055194

• MDL： MFCD00007686
• Inchi： 1S/C12H11ClN2/c13-9-5-7-10(8-6-9)15-12-4-2-1-3-11(12)14/h1-8,15H,14H2
• InChI Key： WEUBIWJPIRTWDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 218.06100
• Monoisotopic Mass: 218.061076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.288
• Melting Point: 117-119 °C (lit.)
• Boiling Point: 357°C at 760 mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.688
• PSA: 38.05000
• LogP: 4.32000

N-(4-Chlorophenyl)-1,2-phenylenediamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：